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Compound Name: C.l. Vat blue 22

Cat. No.: B1606642

C.l. Vat Blue 22: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Vat Blue 22, also known by its Colour Index number 59820, is a synthetic vat dye
belonging to the violanthrone class of colorants.[1] Vat dyes are characterized by their
application in a soluble, reduced (leuco) form, which is subsequently oxidized to an insoluble
pigment within the substrate, resulting in excellent fastness properties. C.l. Vat Blue 22 is a
dark blue powder that produces a red-light blue to a red-light navy blue color when applied to
textiles.[1] Its primary application is in the dyeing of cellulosic fibers such as cotton and silk,
where it can be used for direct printing, color resist printing, and discharge printing.[1]

Chemical Structure and Properties

The chemical structure of C.l. Vat Blue 22 is a tetrachlorinated derivative of violanthrone (also
known as dibenzanthrone).[1] Violanthrone itself is a large, planar polycyclic aromatic ketone.
The extensive conjugated Tt-system in the violanthrone backbone is responsible for its intense
color. The addition of four chlorine atoms to this structure defines C.l. Vat Blue 22.

Physicochemical Properties
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A summary of the key physicochemical properties of C.I. Vat Blue 22 is presented in the table
below. Quantitative data for properties such as melting point, boiling point, and specific
solubility are not readily available in the public domain.

Property Value Reference
C.l. Name Vat Blue 22 [1]
C.I. Number 59820 [1]
CAS Number 6373-20-2 [1]
Molecular Formula C34H12Cl10O2 [1]
Molecular Weight 594.27 g/mol [1]
Appearance Dark blue powder [1]
Molecular Structure Tetrachlorinated Violanthrone [1]
Leuco Form (Alkaline) Blue [1]
Leuco Form (Acidic) Purple [1]

Fastness Properties

C.l. Vat Blue 22 exhibits good to excellent fastness properties on cotton, which are crucial for
its application in textiles.

Fastness Property Rating (1-8 Scale, 8=Excellent)
Light Fastness 6-7

Ironing Fastness 4-5

Chlorine Bleach 4-5

Oxygen Bleach 4-5

Soaping (Fading) 4-5

Soaping (Staining) 5
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Synthesis and Manufacturing

The synthesis of C.I. Vat Blue 22 involves a two-stage process: the synthesis of the
violanthrone precursor followed by its chlorination.

Synthesis of Violanthrone (C.I. Vat Blue 20)

The precursor to C.l. Vat Blue 22 is violanthrone, which is synthesized from benzanthrone
through an alkaline fusion process.

Experimental Protocol: Synthesis of Violanthrone from Benzanthrone
o Reactants: Benzanthrone, Potassium Hydroxide, Sodium Chlorate (oxidizing agent).

e Procedure:

[e]

A mixture of benzanthrone and potassium hydroxide is heated to a molten state.
o Sodium chlorate is added portion-wise to the molten mixture.

o The reaction mixture is maintained at a high temperature (e.g., 200-240°C) to facilitate the
oxidative coupling of two benzanthrone molecules.

o After the reaction is complete, the mixture is cooled and treated with water.

o The crude violanthrone is collected by filtration, washed with hot water until neutral, and
then dried.

o Purification can be achieved by vatting the crude product with an alkaline sodium dithionite
solution, followed by filtration and re-oxidation of the filtrate to precipitate the purified
violanthrone.

Chlorination of Violanthrone to C.l. Vat Blue 22

C.l. Vat Blue 22 is produced by the chlorination of the synthesized violanthrone.

Experimental Protocol: Synthesis of C.I. Vat Blue 22
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e Reactants: Dinaphtho[1,2,3-cd:3',2',1'-Im]perylene-5,10-dione (Violanthrone), Chlorinating
Agent (e.g., elemental chlorine or a chlorine-releasing compound).

» Solvent: Phthalic anhydride or 1,2,4-Trichlorobenzene.[1]

e Procedure:
o Violanthrone is dissolved in a suitable solvent such as 1,2,4-Trichlorobenzene.
o The solution is heated to a temperature of 140-145°C.[1]

o A chlorinating agent is introduced into the reaction mixture to effect the tetrachlorination of
the violanthrone molecule.

o Upon completion of the reaction, the C.I. Vat Blue 22 product is isolated from the reaction
medium.

The following diagram illustrates the synthesis workflow from the precursor to the final C.I. Vat
Blue 22 product.
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Caption: Synthesis workflow of C.I. Vat Blue 22 from its precursor.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1606642?utm_src=pdf-body-img
https://www.benchchem.com/product/b1606642?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Application Methodology: Vat Dyeing

The application of C.I. Vat Blue 22 to cellulosic fibers follows the general principles of vat
dyeing, which involves a four-step process:

e Reduction (Vatting): The insoluble C.I. Vat Blue 22 pigment is converted to its water-soluble
leuco form using a reducing agent, typically sodium dithionite (hydrosulfite), in an alkaline
solution (e.g., sodium hydroxide).

» Dye Absorption: The cellulosic material is immersed in the vat solution, and the soluble leuco
dye penetrates and diffuses into the fiber structure.

o Oxidation: The fabric is removed from the dyebath and exposed to an oxidizing agent, most
commonly atmospheric oxygen or chemical oxidants, which converts the leuco dye back to
its insoluble pigment form, trapping it within the fibers.

e Soaping: The dyed material is washed with a hot detergent solution to remove any loosely
adhering surface pigment and to stabilize the final shade.

The following diagram illustrates the logical relationship of the vat dyeing process.

Reduction Oxidation
Insoluble Vat Dye | (e.g., Na25204, NaOH) _ | Soluble Leuco Form Dye Absorption | _(e.g., Air) | Insoluble Dye
(C.I. Vat Blue 22) o (Vatting) by Fiber | Trapped in Fiber

A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [C.I. Vat Blue 22 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606642#c-i-vat-blue-22-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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